2-(Trifluoromethyl)phenylacetonitrile

• IUPAC Name: 2-[2-(trifluoromethyl)phenyl]acetonitrile
• InChI: InChI=1S/C9H6F3N/c10-9(11,12)8-4-2-1-3-7(8)5-6-13/h1-4H,5H2
• InChI Key: QXDCZSJGEUSERL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC#N)C(F)(F)F
• Molecular Formula: C9H6F3N
• DSSTOX Substance ID: DTXSID50184460
• Molecular Weight: 185.15 g/mol
• CAS RN: 3038-47-9

Description

2-(Trifluoromethyl)phenylacetonitrile is an off-white low melting crystalline solid. It has been used in the facile synthesis of 1,2,3,4-tetrasubstituted naphthalenes via the condensation reaction with aromatic acetonitriles under basic conditions.

Synthesis Analysis

The synthesis of 2-(Trifluoromethyl)phenylacetonitrile involves the condensation reaction with aromatic acetonitriles under basic conditions. It has been used in the synthesis of 1,2,3,4-tetrasubstituted naphthalenes. More detailed synthesis methods and applications can be found in related literature.

Molecular Structure Analysis

The molecular formula of 2-(Trifluoromethyl)phenylacetonitrile is C9H6F3N. The molecular weight is 185.1458. The IUPAC Standard InChI is InChI=1S/C9H6F3N/c10-9(11,12)8-4-2-1-3-7(8)5-6-13/h1-4H,5H2.

Chemical Reactions Analysis

2-(Trifluoromethyl)phenylacetonitrile has been used in the synthesis of 1,2,3,4-tetrasubstituted naphthalenes via the condensation reaction with aromatic acetonitriles under basic conditions. More information about its chemical reactions can be found in the relevant literature.

Physical And Chemical Properties Analysis

2-(Trifluoromethyl)phenylacetonitrile is an off-white low melting crystalline solid. Its molecular weight is 185.15 g/mol. The XLogP3-AA value is 2.5, which is a measure of the compound’s lipophilicity.

Scientific Research Applications

C9H6F3N C_9H_6F_3N C9​H6​F3​N

, is a versatile building block in various fields of chemical research.

Synthesis of Naphthalenes

2-(Trifluoromethyl)phenylacetonitrile: is utilized in the synthesis of 1,2,3,4-tetrasubstituted naphthalenes . . Naphthalenes are important in the development of pharmaceuticals, agrochemicals, and organic materials.

Safety and Hazards

The safety data sheet for 2-(Trifluoromethyl)phenylacetonitrile indicates that it is classified as Acute Tox. 4 Dermal, Acute Tox. 4 Inhalation, Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. Precautionary measures include avoiding breathing vapors, mist, or gas, and avoiding contact with skin and eyes.

Future Directions

While the future directions for 2-(Trifluoromethyl)phenylacetonitrile are not explicitly mentioned in the retrieved sources, it is noted that trifluoromethylpyridines and their derivatives have found applications in the agrochemical and pharmaceutical industries. It is expected that many novel applications of these compounds will be discovered in the future.

Relevant Papers Relevant papers for further reading include "Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients" and "Oxidative Trifluoromethylation and Trifluoromethylthiolation".

Mechanism of Action

Target of Action

This compound is often used in the synthesis of other complex molecules , and its specific biological targets may depend on the final structure of these molecules.

Mode of Action

It has been used in the synthesis of 1,2,3,4-tetrasubstituted naphthalenes via condensation reactions with aromatic acetonitriles under basic conditions . The trifluoromethyl group in the compound could potentially interact with biological targets through hydrophobic interactions and hydrogen bonding, influencing the activity of the final synthesized molecules.

Action Environment

The action, efficacy, and stability of 2-(Trifluoromethyl)phenylacetonitrile can be influenced by various environmental factors. These may include temperature, pH, and the presence of other chemicals or biological molecules .

Synthesis routes and methods I

Procedure details

A mixture of 75 g. (0.31 mole) of o-trifluoromethylbenzyl bromide, 120 g. (0.55 mole) of potassium cyanide, 150 ml. of water and 600 ml. of absolute ethanol is stirred and heated under reflux for 20 hours. The reaction mixture is diluted with 4 liters of water and is extracted with 500 ml. of ether. The extract is dried over anhydrous potassium carbonate and evaporated. Distillation gives 45 g. of the desired product b.p. 103°-105° C./10 mm.

Synthesis routes and methods II

Procedure details

A solution of 1-bromomethyl-2-trifluoromethyl-benzene (3.5 g, 14.641 mmol) in DMSO (18 mL) and sodium cyanide (1.076 g, 21.962 mmol) were taken in a flask and the flask was heated to 90° C. for 3 hours. The reaction was monitored by TLC (2% ethylacetate in hexane). The reaction mixture was partitioned between water and ethylacetate. The organic layer was washed with brine solution, dried over Na2SO4 and concentrated to afford 2.4 g of the crude product which was used in the next step without further purification.

Synthesis routes and methods III

Procedure details

To a solution of 2-(trifluoromethyl)benzyl bromide (1.50 g) in ethanol (15 mL) was added a solution of sodium cyanide (461 mg) in water (15 mL) at ambient temperature, and the mixture was heated for 3 hours under reflux . After evaporation of the organic solvent, the aqueous layer was extracted with ethyl acetate. The extract was washed with water and brine, dried over magnesium sulfate and evaporated in vacuo to give [2-(trifluoromethyl)phenyl]acetonitrile (1.08 g) as an oil.

Q & A

Q1: What spectroscopic techniques were used to characterize 2-(Trifluoromethyl)phenylacetonitrile, and what structural insights were gained?

A1: Researchers employed Fourier Transform Infrared (FT-IR) and Fourier Transform Raman (FT-Raman) spectroscopy to analyze the vibrational modes of 2-(Trifluoromethyl)phenylacetonitrile [, ]. Additionally, ¹³C NMR and ¹H NMR spectroscopy were used to determine the compound's structure and confirm the presence of specific functional groups [, ]. These spectroscopic methods provided a comprehensive understanding of the molecule's vibrational and electronic characteristics.

Q2: How was computational chemistry used to study 2-(Trifluoromethyl)phenylacetonitrile, and what were the key findings?

A2: Density Functional Theory (DFT) calculations were performed using the B3LYP/6-311+G (d,p) level of theory to optimize the geometry of 2-(Trifluoromethyl)phenylacetonitrile and calculate its vibrational frequencies [, ]. The calculated frequencies were then compared to the experimental FT-IR and FT-Raman spectra, showing good correlation [, ]. Furthermore, Natural Bond Orbital (NBO) analysis was utilized to investigate the molecule's electronic structure, charge delocalization, and intermolecular interactions [, ]. These computational studies provided valuable insights into the molecule's stability, reactivity, and electronic properties.

Q3: What is the significance of the HOMO-LUMO energy gap in 2-(Trifluoromethyl)phenylacetonitrile?

A3: The energy difference between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) is referred to as the HOMO-LUMO energy gap. In the case of 2-(Trifluoromethyl)phenylacetonitrile, this gap was calculated to elucidate the molecule's charge transfer interactions [, ]. A smaller HOMO-LUMO gap suggests easier charge transfer and potentially higher reactivity. Understanding these electronic properties can provide insights into the molecule's potential applications in materials science or drug design.